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Compound of Interest

Compound Name: 5,7-Diacetoxy-8-methoxyflavone

Cat. No.: B562665

To the Researcher: Information regarding the specific pharmacological activities of 5,7-
Diacetoxy-8-methoxyflavone is currently limited in publicly available scientific literature. It is
identified as a natural product, potentially derived from plants of the Scutellaria genus, and is
recognized as an inhibitor of cAMP phosphodiesterase. However, detailed quantitative data on
its bioactivity and comprehensive experimental protocols are not extensively documented.

This guide will therefore focus on the pharmacological potential of its parent compound,
wogonin (5,7-dihydroxy-8-methoxyflavone). Wogonin is a well-researched flavonoid with a
broad spectrum of biological activities, and its study provides a strong foundational
understanding of the potential therapeutic applications of its derivatives, including 5,7-
Diacetoxy-8-methoxyflavone. It is plausible that the diacetylated form may act as a prodrug to
wogonin, potentially influencing its pharmacokinetic profile.

Overview of Wogonin's Pharmacological Activities

Wogonin, a flavonoid extracted from the root of Scutellaria baicalensis, has demonstrated
significant potential in preclinical studies across several therapeutic areas. Its primary
pharmacological activities include anticancer, anti-inflammatory, and neuroprotective effects.[1]
[2] These effects are attributed to its ability to modulate multiple cellular signaling pathways.

Anticancer Potential of Wogonin

Wogonin exhibits potent anticancer activity against a wide range of human cancers, including
but not limited to, gastric, breast, and lung cancer, as well as glioblastoma.[3][4] Its
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mechanisms of action are multifaceted, targeting key processes in cancer progression such as
cell proliferation, apoptosis, and metastasis.[3][5]

Signaling Pathways in Anticancer Activity

Wogonin's anticancer effects are mediated through the modulation of several critical signaling
pathways. These include the induction of apoptosis through p53-dependent and independent
mechanisms, regulation of the PI3K/Akt and STAT3 pathways, and inhibition of cell cycle
progression.[1][3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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